Cas no 52326-10-0 (2-methyl-3-(methylsulfanyl)prop-1-ene)

2-methyl-3-(methylsulfanyl)prop-1-ene structure
52326-10-0 structure
Product name:2-methyl-3-(methylsulfanyl)prop-1-ene
CAS No:52326-10-0
MF:C5H10S
MW:102.197900295258
CID:1576988
PubChem ID:142922

2-methyl-3-(methylsulfanyl)prop-1-ene Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-3-(methylsulfanyl)prop-1-ene
    • 2-Methyl-3-(methylthio)-1-propene
    • Methyl 2-methyl-2-propenyl sulfide
    • 2-methyl-3-methylsulfanylprop-1-ene
    • 2-METHYL-3-METHYLSULFANYL-PROPENE
    • 3-(Methylthio)-2-methylpropene
    • Methyl 2-methyl-2-propenyl sulfide #
    • 2-methyl-3-methylsulfanyl-prop-1-ene
    • SCHEMBL87256
    • 52326-10-0
    • OFSJHBMVJFGCIG-UHFFFAOYSA-N
    • AKOS024434014
    • DTXSID20200348
    • DB-293742
    • Inchi: InChI=1S/C5H10S/c1-5(2)4-6-3/h1,4H2,2-3H3
    • InChI Key: OFSJHBMVJFGCIG-UHFFFAOYSA-N
    • SMILES: CC(=C)CSC

Computed Properties

  • Exact Mass: 102.0504
  • Monoisotopic Mass: 102.05032149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 47.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0

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